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Compound of Interest

Compound Name: Prucalopride-13C,d3

Cat. No.: B15143441

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Prucalopride-13C,d3,
an isotopically labeled form of Prucalopride. Prucalopride is a selective, high-affinity serotonin
(5-HT4) receptor agonist used in the treatment of chronic idiopathic constipation.[1][2][3][4] The
information presented here is intended to ensure the safe handling, storage, and disposal of
this compound in a laboratory setting.

Disclaimer: Prucalopride-13C,d3 is intended for research purposes only and is not for human
or veterinary use. The following guidelines are based on available safety data for Prucalopride.
The isotopic labeling with 13C and deuterium is not expected to significantly alter the material's
chemical or biological properties. However, as with any chemical, it should be handled with
care by trained personnel.

Hazard Identification and Safety Precautions

While specific toxicity data for Prucalopride-13C,d3 is not available, the safety profile is
expected to be similar to that of Prucalopride. The available Material Safety Data Sheets
(MSDS) for Prucalopride do not classify it as a hazardous chemical under OSHA's Hazard
Communication Standard.[5] However, standard laboratory safety practices should always be
followed.

General Safety Precautions:
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» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
avoid inhalation of dust or aerosols.[5][6]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear tightly fitting safety goggles or glasses with side shields.[5][7]

o Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use
and dispose of them properly after handling.[5][6]

o Body Protection: Wear a lab coat or other protective clothing.[6]

o Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved
respirator.[6]

o Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.[6]

Physical and Chemical Properties

Property Value Source
Molecular Formula C18H23D3CIN3Os PubChem
Molecular Weight 371.9 g/mol PubChem
Appearance Powder ChemicalBook][6]

First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[6][7]

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated
clothing.[5][6][7]

Rinse thoroughly with plenty of water for at least

Eye Contact 15 minutes, lifting the upper and lower eyelids.

[5]L6]

Rinse mouth with water. Do not induce vomiting.
Ingestion Never give anything by mouth to an

unconscious person.[5][6][7]

Storage and Handling

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
e Handling: Avoid creating dust. Use in a well-ventilated area.[6]

e Incompatible Materials: Strong oxidizing agents.[5]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[5] It is recommended to use a licensed hazardous material disposal
company.[5]

Experimental Protocols and Workflows

While specific experimental protocols for Prucalopride-13C,d3 are not publicly available, the
following workflow diagrams illustrate general best practices for handling chemical compounds
and a typical spill response procedure.
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General workflow for handling chemical compounds.
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Chemical spill response workflow.

Prucalopride Signaling Pathway
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Prucalopride is a selective agonist of the serotonin 5-HT4 receptor.[1][2][3][4] Its mechanism of
action involves stimulating these receptors in the gastrointestinal tract, which leads to the
release of acetylcholine.[1][3][8] Acetylcholine, in turn, promotes coordinated muscle
contractions (peristalsis) of the colon, thereby accelerating intestinal transit.[1][8]
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Prucalopride's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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